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Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Get Quote

Technical Data Summary

The table below summarizes the key physical properties of ZONYL FS-300 found in the search results.

Property Value Source / Notes

Boiling Point 100 °C [1]

Flash Point 22 °C [1]

Melting Point -5 °C [1] [2]

Density 1.10 ± 0.05 g/mL at 20 °C [3] [1] [2]

Physical Form Liquid [1]

Purity ~25% solids in water [3]

Thermal Stability Analysis and Missing Data

The search results indicate that ZONYL FS-300 is recognized for its environmental stability and is used in

material science for enhancing properties like durability and chemical resistance [3] [4]. However, the

fundamental physical properties listed above suggest caution for high-temperature applications:
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Critical Limitation: The documented boiling point of 100°C and flash point of 22°C are

significantly lower than your target temperature of 260°C [1]. This strongly suggests that ZONYL FS-
300, in its standard aqueous form, will likely boil, rapidly degrade, or pose a fire risk well before

reaching 260°C.
Data Gap: No direct experimental data, such as Thermogravimetric Analysis (TGA), was available in

the search results to confirm behavior or decomposition points at high temperatures.

Experimental Guidance for Determining Thermal
Stability

Since direct data is unavailable, you would need to empirically determine the stability of ZONYL FS-300

under your specific experimental conditions. Below is a general workflow for designing such an

investigation.
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Recommended Experimental Protocols

To conduct the analysis outlined in the workflow, you can consider the following methodologies:
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Thermogravimetric Analysis (TGA)

Purpose: To directly measure mass loss as a function of temperature in a controlled
atmosphere. This is the most direct method to determine decomposition temperature.

Method: Use a small sample (1-10 mg). Run a temperature ramp from room temperature to
beyond 260°C (e.g., 300-400°C) in an inert (N₂) or air atmosphere. The resulting plot will show

at which temperature the sample begins to lose mass significantly.

Isothermal TGA

Purpose: To understand degradation over time at a specific temperature.

Method: Hold the sample at a constant 260°C for a set duration (e.g., 30-60 minutes) and
monitor the mass loss. This simulates a prolonged operational condition.

Performance Testing After Heating

Purpose: To determine if the material retains its function after thermal exposure.
Method: Apply ZONYL FS-300 to your specific substrate (e.g., as in the PEDOT:PSS electrode

study [4]). After thermal treatment, test for:
Surface Activity: Measure contact angle to check for loss of wettability.

Chemical Integrity: Use FTIR spectroscopy to detect changes in chemical bonds.
Application Performance: Test the electrical conductivity of electrodes or the efficiency

of coatings.

Frequently Asked Questions

Q: Can I use ZONYL FS-300 in a process that reaches 260°C? A: Based on its low boiling point (100°C),

it is highly unlikely that the standard aqueous solution can be used directly at 260°C. The water will

evaporate, and the fluorosurfactant itself may degrade. Its use is typically as a processing aid before high-

temperature steps, where it modifies interfaces and is then "burned off" or decomposes [4].

Q: What is a typical application that involves ZONYL FS-300 and heat? A: One cited research used

ZONYL FS-300 as an additive to promote the adhesion of PEDOT:PSS on hydrophobic substrates to create

stretchable transparent electrodes [4]. In such processes, the annealing or curing steps after application often

involve moderate temperatures, but the specific temperatures were not detailed in the result.

Q: Where can I find more specific safety information? A: The supplier's Safety Data Sheet (SDS) is the

definitive source for hazards, storage, and handling information. The search results indicate hazard codes for
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flammability (H225) and skin/eye irritation (H319, H336) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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